Cas no 856256-47-8 (6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid)

• Product Name: 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid
• CAS No: 856256-47-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2153431
• PubChem ID: 11845293
• Update Time: 2025-11-01

6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid
• 949034-53-1
• CS-0459094
• 6,6-dimethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
• 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
• A1-09276
• CHEMBL247280
• Z1262554537
• BIMCDANXJQCRMM-UHFFFAOYSA-N
• AKOS017532462
• 856256-47-8
• 6,6-dimethyl-4,5-dihydro-1H-cyclopenta[c]pyrazole-3-carboxylic acid
• EN300-2541950
• 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• DB-359234
• SCHEMBL1149561

• Inchi： 1S/C9H12N2O2/c1-9(2)4-3-5-6(8(12)13)10-11-7(5)9/h3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： BIMCDANXJQCRMM-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC(C)(C)C=2NN=1)=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid

Introduction to 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid (CAS No. 856256-47-8) and Its Emerging Applications in Chemical Biology

6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid, identified by the CAS number 856256-47-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the tetrahydrocyclopentapyrazole class, a scaffold that has been increasingly explored for its potential in drug discovery and molecular recognition applications. The presence of both pyrazole and cyclopentane rings in its structure imparts a high degree of flexibility and reactivity, making it a versatile building block for synthesizing more complex molecules.

The 3-carboxylic acid functional group in the molecule not only contributes to its solubility in polar solvents but also provides a site for further chemical modifications, such as esterification or amidation, which can tailor its biological activity. This adaptability has made 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid a valuable intermediate in the synthesis of novel bioactive compounds. Recent studies have highlighted its role in developing inhibitors targeting various biological pathways, particularly those involved in inflammation and cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. The pyrazole ring in 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid can be strategically modified to interact with the ATP-binding site of kinases, thereby inhibiting their activity. For instance, modifications at the 3-carboxylic acid position have been shown to enhance binding affinity and selectivity towards specific kinases. This has led to several research groups exploring derivatives of this compound as leads for kinase inhibitors.

Another area where 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid has shown promise is in the development of antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated that certain derivatives exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The ability to modify the molecule further enhances its antimicrobial properties while minimizing toxicity to host cells.

The synthesis of 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. The key steps include cyclization reactions to form the cyclopentane ring and subsequent functionalization at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, catalytic hydrogenation techniques have been employed to introduce the tetrahydrocyclopentane moiety with high regioselectivity.

In terms of pharmacokinetic properties, 6, 6-Dimethyl-1, 4, 5, 6-tetrahydrocyclopentapyrazole-3-carboxylic acid exhibits moderate solubility in water and lipids due to its balanced hydrophobic and hydrophilic character. This property is advantageous for drug formulation as it allows for administration via multiple routes (oral or parenteral). Additionally, 3-carboxylic acid derivatives can be further functionalized into esters or amides to improve their pharmacokinetic profiles.

The growing interest in tetrahydrocyclopentapyrazole scaffolds has also spurred research into their use as ligands for G-protein coupled receptors (GPCRs). GPCRs are membrane receptors involved in a wide range of physiological processes and are targets for numerous therapeutic drugs. By modifying different positions on the tetrahydrocyclopentapyrazole core, researchers aim to develop selective ligands that modulate GPCR activity without off-target effects. Initial findings suggest that certain derivatives exhibit promising affinity and selectivity for specific GPCRs.

The versatility of CAS No. 856256-47-8 makes it an attractive candidate for fragment-based drug design (FBDD). FBDD is an approach where small molecules (fragments) are used as starting points for drug discovery. These fragments are often designed to bind to specific pockets within target proteins. The structural features of 6, 6-Dimethyl-1, 4, 5, 6-tetrahydrocyclopentapyrazole-3-carboxylic acid allow it to serve as a template for generating libraries of fragments with diverse biological activities.

In conclusion,< strong > 6, strong >< strong > 6-Dimethyl-1, strong >< strong > 4, strong >< strong > 5, strong >< strong > 6-tetrahydrocyclopentapyrazole-3-carboxylic acid (CAS No.< strong >856256-47-8 ) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for designing kinase inhibitors, antimicrobial agents, GPCR ligands, and other bioactive molecules. Continued exploration into its derivatives will likely uncover new therapeutic applications, further solidifying its importance in chemical biology.